5-bromo-1-methyl-1H-1,2,3-triazole-4-carbonitrile

• IUPAC Name: 5-bromo-1-methyltriazole-4-carbonitrile
• InChI: InChI=1S/C4H3BrN4/c1-9-4(5)3(2-6)7-8-9/h1H3
• InChI Key: ZIBHCFBPLBAGCV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(N=N1)C#N)Br
• Molecular Formula: C4H3BrN4
• Molecular Weight: 187.00 g/mol

Description

5-bromo-1-methyl-1H-1,2,3-triazole-4-carbonitrile is a chemical compound that is used in a wide range of scientific research applications. It has been used in the synthesis of various compounds, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively.

Scientific Research Applications

5-bromo-1-methyl-1H-1,2,3-triazole-4-carbonitrile has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, such as 4-substituted-5-bromo-1-methyl-1H-1,2,3-triazoles and 4-substituted-1-methyl-1H-1,2,3-triazoles. It has also been used as a ligand in the synthesis of coordination compounds, such as copper(I) and silver(I) complexes. Additionally, it has been used in the synthesis of polymers materials and in the study of the structure-activity relationships of various compounds.

Mechanism of Action

The mechanism of action of 5-bromo-1-methyl-1H-1,2,3-triazole-4-carbonitrile is not fully understood, but it is believed to be related to its ability to form coordination complexes with metals. In particular, it is believed that the bromine atom of the molecule interacts with the metal ion, resulting in the formation of a coordination complex. The resulting complex then binds to other molecules, resulting in a variety of biochemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been studied extensively. However, it is believed that the compound may have an effect on the metabolism of certain compounds and may act as an inhibitor of certain enzymes. Additionally, it is believed that the compound may have an effect on the transport of certain molecules across cell membranes.

Advantages and Limitations for Lab Experiments

5-bromo-1-methyl-1H-1,2,3-triazole-4-carbonitrile has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and it is readily available from chemical suppliers. Additionally, it is relatively stable, and it can be stored for long periods of time without significant degradation. However, it is also toxic, and care must be taken to avoid contact with skin or ingestion.

Future Directions

The future directions of 5-bromo-1-methyl-1H-1,2,3-triazole-4-carbonitrile research are numerous. One potential direction is the development of new synthetic methods for the compound. Additionally, further research into the biochemical and physiological effects of the compound could lead to new therapeutic applications. Finally, further research into the structure-activity relationships of the compound could lead to the discovery of new compounds with novel properties.

Synthesis Methods

5-bromo-1-methyl-1H-1,2,3-triazole-4-carbonitrile can be synthesized using a variety of methods. One of the most common methods is the reaction of 1-bromo-4-methyl-1H-1,2,3-triazole with carbonitrile in the presence of a base, such as potassium carbonate. Other methods include the reaction of 1-bromo-4-methyl-1H-1,2,3-triazole with cyanamide in the presence of a base, and the reaction of 1-bromo-4-methyl-1H-1,2,3-triazole with cyanuric chloride in the presence of a base.